Cas no 1866-15-5 (Acetylthiocholine iodide)

• Product Name: Acetylthiocholine iodide
• CAS No: 1866-15-5
• MF: C₇H₁₆INOS
• MW: 289.177513122559
• MDL: MFCD00011819
• CID: 83981
• PubChem ID: 74629
• Update Time: 2025-06-11

Acetylthiocholine iodide Chemical and Physical Properties

Names and Identifiers

• Acetylthiocholine iodide
• (2-Mercaptoethyl)trimethylammonium iodide acetate
• 2-acetylthioethyltrimethylammonium iodide
• (2-mercaptoethyl)trimethyl-ammoniuiodideacetate
• 2-(acetylthio)-n,n,n-trimethyl-ethanaminiuiodide
• 2-(acetylthio)-n,n,n-trimethylethanaminiumiodide
• acetylthiocholinediiodide
• Ethanaminium,2-(acetylthio)-N,N,N-trimethyl-,iodide
• S-[2-(trimethyl-lambda5-azanyl)ethyl] ethanethioate hydroiodide
• s-acetylthio-choliniodide
• (2-MERCAPTOETHYL)TRIMETHYLAMMONIMUM IODIDE ACETATE
• 2-acetylsulfanylethyl(trimethyl)azanium,iodide
• ACETYLTHIOCHOLINE IODIDE(RG)
• S-Acetylthiocholine iodide
• (2-Acetylmercapto-aethyl)-trimethyl-ammonium,Jodid
• (2-acetylsulfanyl-ethyl)-trimethyl-ammonium,iodide
• (2-Mercaptoethyl)trimethylammonium iodi
• (acetylthio)choline iodide
• Acetyl Thiobilineurine Iodide
• Acetylthiocholinjodid
• Acetylthiocholine io
• acetylthiocholine iodie
• acethylthiocholine iodide
• THIOCHOLINE IODIDE ACETATE
• Acetylthiocholine iodide ,98%
• Acetylthiocholine diiodide
• 2-(Acetylthio)-N,N,N-trimethylethanaminium iodide
• Ethanaminium, 2-(acetylthio)-N,N,N-trimethyl-, iodide
• Choline, S-acetylthio-, iodide
• 2-(acetylsulfanyl)-n,n,n-trimethylethanaminium iodide
• ((2-Mercaptoethyl)trimethylammonium io
• AKOS015904269
• SCHEMBL400577
• MFCD00011819
• WLN: 1VS2K1&1&1 &I
• ?ACETYLTHIOCHOLINE IODIDE
• 1866-15-5
• AC-37018
• 2-acetylsulfanylethyl(trimethyl)azanium;iodide
• AMY27039
• Acetylthiocholine (iodide)
• GS-3419
• SY022189
• [2-(acetylsulfanyl)ethyl]trimethylazanium iodide
• FT-0600351
• A0116
• C93437
• NTBLZMAMTZXLBP-UHFFFAOYSA-M
• EN300-321574
• NSC44139
• CS-D1378
• N-(2-(2-Chlorobenzoyl)-4-nitrophenyl)-2-iodoacetamide
• (2-Mercaptoethyl)trimethylammonium iodide, acetate
• S-[2-(trimethyl-.lambda.<5>-azanyl)ethyl] ethanethioate hydroiodide
• A852082
• DTXSID50883764
• C7H16INOS
• Acetic acid, thio-, S-ester with (2-mercaptoethyl)trimethylammonium iodide
• Ethanaminium, 2-(acetylthio)-N,N,N-trimethyl-, iodide (1:1)
• ((2-Mercaptoethyl)trimethylammonium iodide acetate)
• Ammonium, iodide acetate
• NS00081678
• 6SKH6P4YRN
• A-1700
• Ammonium, (2-mercaptoethyl)trimethyl-, iodide acetate
• HY-D0904
• NSC-44139
• S-[2-(trimethyl-.lambda.5-azanyl)ethyl] ethanethioate hydroiodide
• [(2-Mercaptoethyl)trimethylammonium iodide acetate]
• NSC 44139
• 2-(Acetylthio)-N,N,N-trimethylethan-1-aminium iodide
• UNII-6SKH6P4YRN
• EINECS 217-474-1
• acetylthiocholineiodide
• DTXCID701023254

• MDL： MFCD00011819
• Inchi： 1S/C7H16NOS.HI/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key： NTBLZMAMTZXLBP-UHFFFAOYSA-M
• SMILES： [I-].S(C(C)=O)CC[N+](C)(C)C
• BRN： 3916578

Computed Properties

• Exact Mass: 289.00000
• Monoisotopic Mass: 289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 117
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 42.4

Experimental Properties

• Color/Form: White or light yellow and shiny flake crystals.
• Density: 1.4885 (estimate)
• Melting Point: 205-210 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 100 mg/mL
• PSA: 42.37000
• LogP: -2.02370
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: Soluble in water and ethanol, insoluble in ether and acetone.

Acetylthiocholine iodide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319
• Warning Statement： P280,P301+P310,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 21-25-36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3-8-10
• RTECS：FZ9865000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21
• Packing Group：III
• Hazard Level：6.1

Additional information on Acetylthiocholine iodide

Comprehensive Overview of Acetylthiocholine Iodide (CAS No. 1866-15-5): Properties, Applications, and Research Insights

Acetylthiocholine iodide (CAS No. 1866-15-5) is a pivotal biochemical reagent widely recognized for its role in enzymatic assays, particularly in the study of cholinesterase activity. This compound, chemically designated as 2-(acetylthio)-N,N,N-trimethylethanaminium iodide, serves as a substrate for acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), making it indispensable in neuroscience, toxicology, and pharmaceutical research. Its unique structure—combining an acetylthio moiety with a quaternary ammonium group—facilitates precise measurements of enzyme kinetics, a feature highly valued in both academic and industrial laboratories.

The growing interest in neurodegenerative diseases such as Alzheimer's and Parkinson's has amplified the demand for reliable cholinesterase substrates like acetylthiocholine iodide. Researchers frequently search for "acetylthiocholine iodide protocol" or "AChE assay optimization," reflecting its critical role in drug discovery and diagnostic development. Recent studies also explore its utility in biosensor technologies, where it aids in detecting environmental toxins or pesticide residues. This aligns with the rising trend of "green chemistry" and "sustainable lab practices," as the compound enables low-waste, high-throughput screening methods.

From a technical perspective, acetylthiocholine iodide exhibits high water solubility and stability under controlled conditions, though it requires protection from light and moisture. Its molecular weight of 289.18 g/mol and melting point of 210–215°C (with decomposition) are frequently cited in "chemical datasheet queries." The compound's iodine content also makes it useful in radiolabeling experiments, a niche yet emerging application noted in "molecular imaging trends."

Innovations in automated assay systems have further propelled the relevance of CAS No. 1866-15-5. Laboratories now integrate it with microfluidic platforms and AI-driven analytics to enhance precision. This synergy addresses common search terms like "high-throughput cholinesterase testing" and "lab automation reagents." Additionally, its compatibility with Ellman's reagent (DTNB) for spectrophotometric detection remains a gold standard, as evidenced by persistent queries about "Ellman’s method troubleshooting."

Quality control of acetylthiocholine iodide is another hot topic, with purchasers often seeking "HPLC purity standards" or "batch-to-batch consistency." Reputable suppliers now provide certificates of analysis (CoA) detailing residual solvents and heavy metals, catering to stringent Good Laboratory Practice (GLP) requirements. This transparency responds to the increasing emphasis on "reproducible research" in peer-reviewed publications.

In summary, acetylthiocholine iodide (CAS No. 1866-15-5) bridges fundamental research and cutting-edge applications, from neurodegenerative disease studies to eco-friendly biosensors. Its enduring popularity in search engines—fueled by terms like "cholinesterase substrate alternatives" or "enzyme kinetics best practices"—underscores its irreplaceable status in modern science. As interdisciplinary collaborations grow, this compound will likely remain at the forefront of biochemical innovation.